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Compound of Interest

Compound Name: 8-Nitro-7-quinolinecarboxaldehyde

Cat. No.: B180672

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and
potential applications of 8-Nitro-7-quinolinecarboxaldehyde. The content is intended for
professionals in research and drug development who have a foundational understanding of
chemical safety and laboratory procedures.

Chemical and Physical Properties

8-Nitro-7-quinolinecarboxaldehyde is a solid, typically appearing as a pale yellow to greyish-
yellow or brown crystalline powder. It is identified by the CAS Number 101327-87-1. While
comprehensive data on all physical properties is not readily available in all sources, the
following table summarizes key reported information.

Property Value Source

Molecular Formula C10HsN203 Chem-Impex
Molecular Weight 202.17 g/mol Chem-Impex
Melting Point 178 -182 °C Chem-Impex

Pale yellow to greyish-yellow )
Appearance TCI Chemicals
red crystal/powder

Purity >98.0% (GC) TCI Chemicals
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Safety and Hazard Information

8-Nitro-7-quinolinecarboxaldehyde is classified as a hazardous substance. All personnel
handling this compound must be thoroughly familiar with its potential dangers and the required
safety precautions.

Hazard Classification

According to available Safety Data Sheets (SDS), 8-Nitro-7-quinolinecarboxaldehyde is
classified as:

» Skin Irritant (Category 2): Causes skin irritation.[1]
» Serious Eye Irritant (Category 2): Causes serious eye irritation.[1]

o Suspected of Causing Genetic Defects (Germ Cell Mutagenicity, Category 2).[1]

Precautionary Measures and Personal Protective
Equipment (PPE)

Due to the hazardous nature of this compound, strict adherence to safety protocols is

mandatory.
Precautionary Statement Description
P201 Obtain special instructions before use.[1]
202 Do not handle until all safety precautions have
been read and understood.
Wash hands and face thoroughly after handling.
P264
[1]
Wear protective gloves, protective clothing, and
P280

eye/face protection.[1]

Recommended PPE:

e Gloves: Chemical-resistant gloves (e.g., nitrile rubber).
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o Eye Protection: Safety goggles or a face shield.
» Body Protection: A laboratory coat or chemical-resistant apron.

o Respiratory Protection: In case of insufficient ventilation, use a suitable respiratory protection
device.

First Aid Measures

In the event of exposure, the following first aid measures should be taken immediately:

Exposure Route First Aid Procedure

Remove all contaminated clothing immediately.
) Wash the affected area gently with plenty of
Skin Contact _ ST
soap and water. Seek medical advice if skin

irritation occurs.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o L )

do. Continue rinsing. If eye irritation persists,

seek medical attention.[1]

Ingestion Rinse mouth. Seek immediate medical attention.

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of 8-Nitro-7-
quinolinecarboxaldehyde and to ensure the safety of laboratory personnel.

e Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid
generating dust.

o Storage: Store in a cool, dry place, locked up.[2] Some suppliers recommend storage under
an inert atmosphere (e.g., Argon) at room temperature or refrigerated (2-8°C).
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Experimental Applications and Potential Signaling
Pathway Involvement

8-Nitro-7-quinolinecarboxaldehyde serves as a key intermediate in the synthesis of a variety
of bioactive molecules and functional materials.

Synthetic Intermediate

This compound is a valuable building block in organic synthesis, particularly for:

o Pharmaceutical Development: It is used in the creation of novel anti-cancer and antimicrobial
agents.[3] Quinoline derivatives, in general, are known to be versatile scaffolds in drug

discovery.

o Fluorescent Probes: The quinoline core is a component of some fluorescent dyes, and 8-
Nitro-7-quinolinecarboxaldehyde can be a precursor in their synthesis for applications in
biological imaging.[3]

Potential Role in Signaling Pathways

While direct studies on the signaling pathways affected by 8-Nitro-7-
quinolinecarboxaldehyde are not extensively documented in readily available literature, the
broader class of quinoline derivatives has been shown to interact with various signaling
cascades, particularly in the context of cancer research. Quinoline-based molecules have been
investigated as inhibitors of key carcinogenic pathways.

The following diagram illustrates a generalized workflow for investigating the potential impact of
a quinoline derivative, such as one synthesized from 8-Nitro-7-quinolinecarboxaldehyde, on
a cancer-related signaling pathway.
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Workflow for Investigating Quinoline Derivatives in Cancer Signaling
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Caption: A generalized workflow for the synthesis and biological evaluation of a quinoline
derivative.

Quinoline derivatives have been specifically studied as inhibitors of pathways such as the
PI3K/AKT/mTOR and Hedgehog-GLI signaling cascades, which are crucial in cell survival,
proliferation, and differentiation.[4][5] The investigation of novel compounds derived from 8-
Nitro-7-quinolinecarboxaldehyde could follow a similar logic to determine their specific
molecular targets and mechanisms of action.

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant. Follow all federal,
state, and local regulations for hazardous waste disposal.

Disclaimer

This document is intended for informational purposes only and is not a substitute for a formal
Safety Data Sheet (SDS) provided by the manufacturer. All laboratory personnel should consult
the SDS for 8-Nitro-7-quinolinecarboxaldehyde before handling the material. The user is
solely responsible for all risks associated with the handling and use of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 8-
Nitro-7-quinolinecarboxaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180672#safety-and-handling-of-8-nitro-7-
guinolinecarboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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